Cas no 1261807-63-9 (2-(2-(Difluoromethoxy)-4-nitrobenzoyl)pyridine)

• Product Name: 2-(2-(Difluoromethoxy)-4-nitrobenzoyl)pyridine
• CAS No: 1261807-63-9
• MF: C₁₃H₈F₂N₂O₄
• MW: 294.210430145264
• CID: 4988619
• Update Time: 2025-09-24

2-(2-(Difluoromethoxy)-4-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Difluoromethoxy)-4-nitrobenzoyl)pyridine

• Inchi： 1S/C13H8F2N2O4/c14-13(15)21-11-7-8(17(19)20)4-5-9(11)12(18)10-3-1-2-6-16-10/h1-7,13H
• InChI Key： YPYNXPFCJCKTOU-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C(C1C=CC=CN=1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 3.3
• Topological Polar Surface Area: 85

Additional information on 2-(2-(Difluoromethoxy)-4-nitrobenzoyl)pyridine

Introduction to 2-(2-(Difluoromethoxy)-4-nitrobenzoyl)pyridine (CAS No. 1261807-63-9)

2-(2-(Difluoromethoxy)-4-nitrobenzoyl)pyridine, a compound with the CAS registry number 1261807-63-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring fused with a benzoyl group substituted with difluoromethoxy and nitro functionalities. The combination of these groups imparts distinctive electronic and steric properties, making it a valuable component in various research and industrial applications.

The synthesis of 2-(2-(Difluoromethoxy)-4-nitrobenzoyl)pyridine involves a series of carefully designed organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and oxidation processes. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and enhancing its scalability for large-scale manufacturing.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that 2-(2-(Difluoromethoxy)-4-nitrobenzoyl)pyridine exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways, making it a strong candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for research in oncology and neurodegenerative diseases.

In the realm of materials science, this compound has demonstrated remarkable electronic properties, particularly in the context of organic semiconductors and light-emitting diodes (OLEDs). The incorporation of difluoromethoxy and nitrobenzoyl groups into the pyridine framework enhances its charge transport characteristics, enabling its use in high-performance electronic devices.

Recent research has also explored the environmental impact of 1261807-63-9, focusing on its biodegradability and toxicity profiles. Findings indicate that while the compound exhibits high stability under standard conditions, it undergoes rapid degradation under specific environmental conditions, reducing potential ecological risks.

In conclusion, 2-(2-(Difluoromethoxy)-4-nitrobenzoyl)pyridine (CAS No. 1261807-63-9) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, coupled with cutting-edge synthetic methods and expanding application domains, positions it as a pivotal molecule in both academic research and industrial innovation.